N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride

• IUPAC Name: N-[(3-chloro-4,5-dimethoxyphenyl)methyl]adamantan-1-amine;hydrochloride
• InChI: InChI=1S/C19H26ClNO2.ClH/c1-22-17-7-15(6-16(20)18(17)23-2)11-21-19-8-12-3-13(9-19)5-14(4-12)10-19;/h6-7,12-14,21H,3-5,8-11H2,1-2H3;1H
• InChI Key: JWYUQUPGYRWVFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CNC23CC4CC(C2)CC(C4)C3)Cl)OC.Cl
• Molecular Formula: C19H27Cl2NO2
• Molecular Weight: 372.3 g/mol

Description

N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride, also known as AAZ-A-154, is a novel compound that has been recently synthesized and studied for its potential therapeutic applications. This compound belongs to the class of adamantyl derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride involves its binding to the sigma-1 receptor, which is located in various parts of the central nervous system. The sigma-1 receptor is involved in the regulation of various cellular processes such as calcium signaling, protein folding, and mitochondrial function. N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride has been found to modulate the activity of the sigma-1 receptor, which has led to its investigation for the treatment of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride has been shown to have various biochemical and physiological effects on the body. It has been found to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, behavior, and cognition. N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride has also been found to have neuroprotective effects and can prevent neuronal damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride has several advantages for lab experiments. It has high selectivity and affinity for the sigma-1 receptor, which makes it an ideal tool for studying the role of this receptor in various physiological processes. N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride is also easy to synthesize and has good stability, which makes it suitable for long-term experiments. However, one of the limitations of N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride is its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride. One of the potential applications of N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride is in the treatment of various neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, and depression. Further research is needed to investigate the efficacy and safety of N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride in these conditions. Another future direction is the development of new sigma-1 receptor modulators based on the structure of N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride, which can have improved pharmacological properties and therapeutic potential.

Scientific Research Applications

N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride has been studied extensively for its potential therapeutic applications in various scientific research studies. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that plays a crucial role in various physiological processes. N-(3-chloro-4,5-dimethoxybenzyl)-1-adamantanamine hydrochloride has been found to modulate the activity of the sigma-1 receptor, which has led to its investigation for the treatment of various neurological and psychiatric disorders.